Cas no 2137723-29-4 (1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2137723-29-4
• CID: 4640142
• Update Time: 2025-06-23

1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers

Additional information on 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers

Professional Introduction to 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, Mixture of diastereomers (CAS No. 2137723-29-4)

The compound 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, identified by the CAS number 2137723-29-4, is a fascinating molecule with significant potential in the field of pharmaceutical chemistry and biomedicine. This mixture of diastereomers exhibits unique structural and functional properties that make it a subject of intense research interest. The presence of both an amine and a hydroxyl group in its cyclobutane core creates a versatile scaffold for further chemical modifications and biological interactions.

In recent years, the study of heterocyclic compounds has gained considerable attention due to their diverse biological activities. The cyclobutane ring, being a six-membered saturated ring, offers a stable yet flexible framework that can be easily functionalized. The incorporation of both an amine and a hydroxyl group into this framework enhances the compound's reactivity and potential applications in drug design. This particular compound has been explored for its potential role in modulating various biological pathways, making it a promising candidate for further investigation.

The diastereomeric mixture of 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride presents an interesting challenge in terms of stereochemical control and biological activity. Diastereomers, while not optically active like enantiomers, can exhibit different biological properties due to their distinct spatial arrangements. Understanding the relationship between the stereochemistry of this compound and its biological effects is crucial for optimizing its therapeutic potential. Recent studies have begun to unravel the complexities of diastereomerism in heterocyclic compounds, providing insights into how structural differences can influence biological outcomes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both an amine and a hydroxyl group allows for further derivatization through various chemical reactions, such as condensation, alkylation, and acylation. These modifications can lead to the synthesis of novel derivatives with enhanced biological activity or improved pharmacokinetic properties. The ability to tailor the structure of this compound makes it a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

Recent advances in computational chemistry have also contributed to the study of 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride. Molecular modeling techniques can predict the interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational studies have helped researchers identify key structural features that contribute to its biological activity, guiding the design of more effective derivatives. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, and this compound serves as an excellent example of how these approaches can be combined.

The pharmacological profile of this compound has been investigated in several preclinical studies. Initial findings suggest that it may have potent effects on certain biological pathways, making it a candidate for treating various diseases. For instance, studies have shown that derivatives of this compound can interact with specific enzymes or receptors, modulating their activity and potentially alleviating symptoms associated with related disorders. While more research is needed to fully understand its therapeutic potential, these preliminary results are encouraging and warrant further exploration.

The synthesis of 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride presents unique challenges due to the need to control diastereomer formation during its preparation. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for biological testing. Techniques such as asymmetric synthesis and chiral resolution have been particularly useful in producing enantiomerically pure or diastereomerically enriched samples. These synthetic advancements are crucial for advancing the study of this compound and similar molecules.

The future direction of research on this compound will likely focus on expanding its therapeutic applications and understanding its mechanism of action at a deeper level. Investigating how different diastereomers interact with biological targets will provide valuable insights into structure-activity relationships, guiding the development of more effective derivatives. Additionally, exploring new synthetic routes to improve yield and purity will facilitate further studies on this promising molecule.

In conclusion, 1-(aminomethyl)-3-hydroxycyclobutane-1-carboxylic acid hydrochloride, CAS No. 2137723-29-4, is a versatile heterocyclic compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features and diastereomeric mixture make it an intriguing subject for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapeutic agents.